Cas no 41820-27-3 (Dimethyl trans-3-Hexenedioate)

• Product Name: Dimethyl trans-3-Hexenedioate
• CAS No: 41820-27-3
• MF: C₈H₁₂O₄
• MW: 172.178483009338
• CID: 324316
• Update Time: 2023-08-02

Dimethyl trans-3-Hexenedioate Chemical and Physical Properties

Names and Identifiers

• 3-Hexenedioic acid, dimethyl ester
• Dimethyl trans-3-Hexenedioate
• trans-3-Hexenedioic Acid Dimethyl Ester
• (E)-dimethyl hex-3-enedioate
• 3-Hexenedioic acid, dimethyl ester, (3E)-
• CPSQPCGPYWRIPB-ONEGZZNKSA-N
• Dimethyl trans-2-Butene-1,4-dicarboxylate
• Q63392394
• TRANS-2-BUTENE-1,4-DICARBOXYLIC ACID DIMETHYL ESTER
• trans dimethyl hex-3-endioate
• Dimethyl (3E)-3-hexenedioate
• (E)-3-Hexenedioic acid dimethyl
• 3-Hexenedioic acid dimethyl ester
• NSC222824
• VZ369

• Inchi： 1S/C8H12O4/c1-11-7(9)5-3-4-6-8(10)12-2/h3-4H,5-6H2,1-2H3/b4-3+
• InChI Key： CPSQPCGPYWRIPB-ONEGZZNKSA-N
• SMILES： O(C)C(C/C=C/CC(=O)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 164
• XLogP3: 0.5
• Topological Polar Surface Area: 52.6